Cas no 715-11-7 (Sec-Butyl 4-Methylbenzenesulfonate)

• Product Name: Sec-Butyl 4-Methylbenzenesulfonate
• CAS No: 715-11-7
• MF: C₁₁H₁₆O₃S
• MW: 228.31
• MDL: MFCD24660588
• CID: 545463
• PubChem ID: 4064321
• Update Time: 2025-04-24

Sec-Butyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, 1-methylpropyl ester
• butan-2-yl 4-methylbenzenesulfonate
• sec-Butyl 4-methylbenzenesulfonate
• SEC-BUTYL-P-TOLUENESULFONATE
• P-TOLUENESULFONIC ACID SEC-BUTYL ESTER
• AYHWQTQILBGWRN-UHFFFAOYSA-N
• AK318616
• 4-methylbenzenesulfonic acid, sec-butyl ester
• 4-methylbenzenesulfonic acid butan-2-yl ester
• A828339
• SEC-BUTYL4-METHYLBENZENESULFONATE
• 715-11-7
• FT-0659235
• SCHEMBL92244
• DS-11570
• EN300-7004682
• MFCD24660588
• 2-butyl tosylate
• A914562
• AKOS027324955
• DTXSID20398931
• Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA)
• butan-2-yl 4-methylbenzene-1-sulfonate
• CS-W018377
• DB-071274
• Sec-Butyl 4-Methylbenzenesulfonate

• MDL： MFCD24660588
• Inchi： 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： AYHWQTQILBGWRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CC

Computed Properties

• Exact Mass: 228.08208
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 329.1°C at 760 mmHg
• PSA: 43.37

Sec-Butyl 4-Methylbenzenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature